Restriction of crossing conical intersections: the intrinsic mechanism of aggregation-induced emission†
Physical Chemistry Chemical Physics Pub Date: 2023-03-31 DOI: 10.1039/D2CP05256C
Abstract
Elucidating the mechanism of aggregation-induced emission (AIE) is a prerequisite for designing more AIE-gens. The diphenylethylene (DPE) featured molecules are one of the most important AIE-gens due to their propeller structure. Three representative DPE-featured AIE-gens, triphenylethylene, cis-stilbene, and trans-stilbene, are explored via ultrafast ultraviolet/infrared (UV/IR) spectroscopy and theoretical calculations. Both experimental and computational results suggest that readily crossing conical intersections (CIs) with flexible structural evolutions in solutions significantly reduces fluorescence, whereas crossing CIs is restricted because of high energy cost, and therefore no fast nonradiative decay can compete with spontaneous emission in solids. The mechanism also well explains the different emission quantum yields and interconversion ratios between cis-stilbene and trans-stilbene after photoexcitation.
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Journal Name:Physical Chemistry Chemical Physics
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